Cas no 1398938-87-8 ((Azetidin-3-yl)(phenyl)methanol)

• Product Name: (Azetidin-3-yl)(phenyl)methanol
• CAS No: 1398938-87-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD28517125
• CID: 5617533
• PubChem ID: 70678119
• Update Time: 2025-07-02

(Azetidin-3-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (azetidin-3-yl)(phenyl)methanol hydrochloride
• 3-Azetidinemethanol, α-phenyl-
• 1398938-87-8
• CHEMBL2219923
• EN300-3035442
• (azetidin-3-yl)(phenyl)methanol
• (Azetidin-3-yl)(phenyl)methanol

• MDL： MFCD28517125
• Inchi： 1S/C10H13NO/c12-10(9-6-11-7-9)8-4-2-1-3-5-8/h1-5,9-12H,6-7H2
• InChI Key： RWCTUQGKUCSGTO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1CNC1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 289.1±13.0 °C(Predicted)
• pka: 14.00±0.20(Predicted)

Additional information on (Azetidin-3-yl)(phenyl)methanol

Comprehensive Analysis of (Azetidin-3-yl)(phenyl)methanol (CAS No. 1398938-87-8): Properties, Applications, and Research Insights

The compound (Azetidin-3-yl)(phenyl)methanol (CAS No. 1398938-87-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines an azetidine ring with a phenyl methanol moiety, making it a versatile intermediate for drug discovery and material science applications. This article delves into its chemical properties, synthetic routes, and potential applications while addressing common queries from researchers and industry professionals.

Chemically, (Azetidin-3-yl)(phenyl)methanol belongs to the class of azetidine derivatives, which are increasingly studied for their bioactivity and conformational rigidity. The presence of both a polar hydroxyl group and an aromatic ring in its structure enhances its solubility profile and reactivity, making it a valuable building block for small-molecule therapeutics. Recent literature highlights its role in modulating enzyme targets, particularly in central nervous system (CNS) drug development, aligning with the growing demand for neuroprotective agents.

From a synthetic perspective, the preparation of CAS No. 1398938-87-8 often involves Grignard reactions or reductive amination strategies. Researchers frequently optimize these methods to improve yield and purity, as discussed in peer-reviewed journals like Organic Letters. Its stability under physiological conditions also makes it a candidate for prodrug design, a trending topic in precision medicine forums.

In the context of green chemistry, the environmental impact of synthesizing (Azetidin-3-yl)(phenyl)methanol has been scrutinized. Modern protocols emphasize catalytic methods and solvent-free conditions, addressing sustainability concerns raised in platforms like ACS Green Chemistry. These advancements resonate with the pharmaceutical industry's shift toward eco-friendly manufacturing.

Beyond pharmaceuticals, CAS No. 1398938-87-8 has exploratory applications in agrochemicals and functional materials. Its ability to form hydrogen bonds and π-π stacking interactions has been leveraged in designing supramolecular assemblies, a hot topic in nanotechnology research. Such interdisciplinary relevance underscores its importance in both academic and industrial settings.

Frequently asked questions about this compound include its storage conditions (typically under inert atmosphere), handling precautions (standard laboratory practices), and commercial availability (specialty chemical suppliers). Analytical data, such as NMR spectra and HPLC purity, are often requested by purchasers, reflecting the compound's role in quality-critical applications.

In summary, (Azetidin-3-yl)(phenyl)methanol (CAS No. 1398938-87-8) exemplifies the convergence of synthetic innovation and applied research. Its multifaceted utility—from drug discovery to material science—positions it as a compound of enduring scientific interest, particularly in eras prioritizing molecular diversity and sustainable chemistry.